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Compound of Interest

4-Chloro-2-fluoro-3-
Compound Name:

methoxybenzyl bromide
CAS No.: 1323966-35-3
Cat. No.: B1453778

Get Quote

Executive Summary: The Strategic Scaffold

In modern medicinal chemistry, 4-Chloro-2-fluoro-3-methoxybenzyl bromide is not merely a
reagent; it is a precision-engineered "warhead" carrier.[1][2][3][4] This compound serves as a
critical electrophile for installing the 4-chloro-2-fluoro-3-methoxyphenyl moiety—a
pharmacophore optimized for metabolic stability and potency.[1][2][3][4]

This guide addresses the technical nuances of sourcing, validating, and handling this
lachrymatory intermediate. Unlike generic benzyl bromides, this tri-substituted arene presents
unique stability challenges (hydrolysis propensity) and synthesis-derived impurity profiles that
can derail late-stage functionalization.[1][2][3][4]

Chemical Identity
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Parameter Specification
CAS Number 1323966-35-3
1-(Bromomethyl)-4-chloro-2-fluoro-3-
IUPAC Name
methoxybenzene
Molecular Formula CsH7BrCIFO
Molecular Weight 253.50 g/mol

) White to off-white crystalline solid or low-melting
Physical State o
semi-solid

2-8°C, Inert Atmosphere (Argon/Nitrogen),
Storage ]
Desiccated

Technical Context: Synthesis & Impurity Profiling

To effectively vet suppliers, one must understand the genesis of the material.[2][3][4] The
impurity profile is directly causally linked to the synthetic route employed by the manufacturer.

[LI[2][3][4]

The Two Dominant Synthetic Routes

Most suppliers utilize one of two pathways.[1][2][3][4] Knowing which one allows you to predict
—and screen for—specific contaminants.[1][2][3][4]

e Route A: Radical Bromination (The "Scale-Up" Route)
o Precursor: 4-Chloro-2-fluoro-3-methoxytoluene.[1][2][3][4]
o Reagents: N-Bromosuccinimide (NBS), AIBN/Benzoyl Peroxide, CClas or PhCFs.[1][2][3][4]

o Risk:[1][2][5][6] This route is cost-effective for kg-scale but prone to over-bromination,
yielding the gem-dibromide species, which is difficult to separate from the product.[1][2][3]

[4]

» Route B: Alcohol Activation (The "Pharma-Grade" Route)
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o Precursor: (4-Chloro-2-fluoro-3-methoxyphenyl)methanol.[1][2][3][4]
o Reagents: PBrs or CBr4/PPhs (Appel Reaction).[1][2][3][4]

o Risk:[1][2][5][6] Produces phosphorous byproducts (triphenylphosphine oxide) which can
co-crystallize with the product.[1][2][3][4]

Visualization: Synthesis Pathways & Critical
Impurities[1][4]
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Figure 1: Causal map of synthetic origins and associated impurity risks.[1][2][3][4] Route A risks
over-bromination; Route B risks phosphorous contamination.[2][3][4]

Supplier Vetting & Procurement Strategy

Sourcing this compound requires a "Trust but Verify" approach. The combination of the
electron-withdrawing fluorine and chlorine atoms makes the benzylic carbon highly
electrophilic, increasing its susceptibility to hydrolysis during storage.[1][2][3][4]

Validated Supplier List (Tiered)

Note: Availability fluctuates. Always request a current Certificate of Analysis (CoA).[1][3][4]
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Tier Supplier Name Role Primary Value

High reliability; often
Tier 1 (Originators) Matrix Scientific Manufacturer holds the original
process IP.[1][2][3][4]

Strong inventory in
fluorinated aromatics;
UK-based QC.[1][2][3]
[4]

Tier 1 (Originators) Apollo Scientific Manufacturer

Excellent for "building
] ] ) block" screening;
Tier 2 (Catalog) Combi-Blocks Stockist ] o
typically fast shipping.

[1112](31[4]

High QC standards

but often higher cost;
Tier 2 (Catalog) Sigma-Aldrich Aggregator likely re-packaging

Tier 1 sources.[1][2][3]

[4]

Good for scale-up
(>1009); requires

Tier 3 (Bulk) ChemPur Bulk Supplier ) ) ]
rigorous incoming QC.

[11(2](31[4]

The "Red Flag" QC Protocol

When receiving a batch, do not rely solely on the vendor's CoA. Perform these three checks
immediately:

e The "Pop" Test: Upon opening the secondary container, if there is a significant pressure
release or an overwhelming acrid smell (stronger than typical lachrymators), significant
hydrolysis (producing HBr gas) has occurred.[1][2][3][4]

e H-NMR Integration Check:

o Target Signal: Benzylic -CHz- singlet at ~4.5 ppm.[1][2][3][4]
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o Impurity Signal: Benzylic alcohol -CH:- singlet (shifted upfield) or Aldehyde -CHO (if
oxidized).[1][2][3][4]

o Acceptance Criteria: <2% Alcohol content.[1][2][3][4] Alcohol impurities will quench your
nucleophile (e.g., amine or phenoxide) in the next step, ruining stoichiometry.[1][2][4]

o Appearance: Should be white/off-white. Yellow/Orange discoloration indicates free bromine
(ngcontent-ng-c1989010908="" nghost-ng-c2127666394="" class="inline ng-star-inserted">

) liberation or extensive decomposition.[1][3][4]

Visualization: Procurement Decision Tree
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Figure 2: Logical workflow for sourcing and validating the material to ensure experimental

Success.

Handling & Safety Protocols

Hazard Classification: Corrosive (Skin/Eye Damage), Lachrymator.[1][2][3][4]

This compound is an alkylating agent.[1][2][3][4] It will alkylate DNA and proteins.[1][2][3][4] It
also releases HBr upon contact with moisture (mucous membranes).[1][2][3][4]

Operational Workflow

e Engineering Controls: Handle only in a functioning fume hood.

e Quenching Spills: Do not wipe with water.[1][2][3][4] Cover with a mixture of sodium
bicarbonate (ngcontent-ng-c1989010908="" nghost-ng-c2127666394="" class="inline ng-
star-inserted">

) and silica gel to neutralize acidity before sweeping.[1][3][4]

o Glassware: Rinse all glassware with a dilute ammonia or ethanolamine solution in the hood
before removing it for washing.[1][2][3][4] This destroys residual alkylating agent.[1][2][3][4]
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« Thermo Fisher Scientific.Safety Data Sheet: Benzyl Bromide Derivatives. Retrieved from [1]

[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-FLUORO-4-METHOXYBENZYL BROMIDE | 331-61-3 [chemicalbook.com]

2. 3-Fluoro-4-methoxybenzyl bromide, 98% 250 mg | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

¢ 3. 4-Chloro-2-fluoro-3-methoxyphenylboronic acid | C7H7BCIFO3 | CID 44129706 -
PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 4. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
e 5. pfaltzandbauer.com [pfaltzandbauer.com]
¢ 6. combi-blocks.com [combi-blocks.com]

¢ To cite this document: BenchChem. [Technical Procurement & Handling Guide: 4-Chloro-2-
fluoro-3-methoxybenzyl Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453778/docs#technical-procurement-handling-
guide-4-chloro-2-fluoro-3-methoxybenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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